4-butoxy-N-(4-(dimethylamino)phenethyl)benzamide

• IUPAC Name: 4-butoxy-N-[2-[4-(dimethylamino)phenyl]ethyl]benzamide
• InChI: InChI=1S/C21H28N2O2/c1-4-5-16-25-20-12-8-18(9-13-20)21(24)22-15-14-17-6-10-19(11-7-17)23(2)3/h6-13H,4-5,14-16H2,1-3H3,(H,22,24)
• InChI Key: GKTSVUKSPDOLNG-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NCCC2=CC=C(C=C2)N(C)C
• Molecular Formula: C21H28N2O2
• Molecular Weight: 340.5 g/mol
• CAS No.: 953243-40-8

Description

4-butoxy-N-(4-(dimethylamino)phenethyl)benzamide, also known as BDP-9066, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine.

Scientific Research Applications

Synthesis and Properties of Polyamides

Polyamides with flexible main-chain ether linkages and ortho-phenylene units have been synthesized and characterized for their remarkable solubility in polar solvents, thermal stability, and ability to form transparent, flexible, and tough films. These materials have potential applications in advanced material science due to their high glass transition temperatures and stability at elevated temperatures (Hsiao, Yang, & Chen, 2000).

Antimicrobial Activity

Certain dimethylamino derivatives have been synthesized and evaluated for their antimicrobial properties against a range of bacteria and fungi. These compounds have displayed interesting activities, with some showing higher efficacy than reference drugs, indicating their potential in developing new antimicrobial agents (Ghorab, Soliman, Alsaid, & Askar, 2017).

Anti-Tubercular Applications

Novel derivatives of benzamide have been synthesized and tested for their anti-tubercular activity against Mycobacterium tuberculosis. The compounds showcased promising activity and were found to be non-cytotoxic against the human cancer cell line HeLa, indicating their potential as leads in anti-tubercular drug discovery (Nimbalkar, Seijas, Borkute, Damale, Sangshetti, Sarkar, & Nikalje, 2018).

Fluorescent Reagents for Thiols

A compound, 4-(N,N-dimethylaminosulphonyl)-7-fluoro-2,1,3-benzoxadiazole, was synthesized as a thiol-specific fluorogenic reagent. It demonstrates high reactivity and specificity towards thiols, making it useful for the quantitative detection of thiols in biological samples, showcasing its application in bioanalytical chemistry (Toyo’oka, Suzuki, Saito, Uzu, & Imai, 1989).

Electrochromic Polymeric Films

Electroactive aromatic polyamides containing dimethylaminotriphenylamine units have been developed for their electrochromic properties, including high contrast ratio and rapid switching capabilities. These materials are promising for applications in smart windows and displays due to their reversible electrochemical oxidation and significant color changes (Hsiao, Liou, Kung, & Yen, 2008).